![molecular formula C7H10O4S B101473 3,5-Methanocyclopent[d]-1,2-oxathiol-6-ol,hexahydro-,2,2-dioxide(9CI) CAS No. 15486-54-1](/img/structure/B101473.png)
3,5-Methanocyclopent[d]-1,2-oxathiol-6-ol,hexahydro-,2,2-dioxide(9CI)
Cat. No. B101473
M. Wt: 190.22 g/mol
InChI Key: FINFXYAYRYNUNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367849B2
Procedure details
Into a three-necked flask having an inner volume of 300 mL equipped with a stirrer, a thermometer and a dropping funnel, the whole amount of “Aqueous Solution C” obtained above was charged, and cooled down to 10° C. 99% Formic acid (10.8 g, 0.232 mol) was weighed into a dropping funnel, and added dropwise to the reaction system so that the inner temperature of the reaction system was maintained in a range of 11 to 15° C. After that, the inner temperature was raised up to 50 to 52° C. by heating, and then 30% hydrogen peroxide aqueous solution (18.69 g, 0.165 mol) weighed and contained in another dropping funnel was added dropwise to the reaction system over 3 hours. After completion of the dropping, the inner temperature of the reaction system was also maintained at around 50° C. After 21 hours from completion of the dropping, the reaction liquid was analyzed by HPLC to confirm that conversion ratio of 2-methylpyridinium 5-bornene-2-sulfonate was 98.1%. After cooling down the reaction liquid to 15° C., sodium sulfite was added slowly to the reaction system so that the inner temperature of the reaction system was maintained in a range of 15 to 18° C. until a starch paper did not detect hydrogen peroxide. Subsequently, sodium hydrogen carbonate was added slowly to adjust pH of the reaction liquid at 7.0 so that the inner temperature of the reaction system was maintained in a range of 17 to 20° C. The reaction liquid was extracted with ethyl acetate (100 g) twice, the resultant organic layers were combined, washed with water (25 g), and then concentrated under the reduced pressure until the amount of the liquid became 35.1 g. Isopropyl ether (21.0 g) was added to the resultant concentrated liquid in a heated state at 50° C., then the mixture was cooled down to 5° C. at a rate of about 10° C./hour, to precipitate crystal of the product. After filtering the precipitated crystal, the filtered out crystal was washed with isopropyl ether (6.0 g) at 5° C., and dried at 40° C. for hours under the reduced pressure, to obtain 2-hydroxy-4-oxa-5-thiatricyclo[4.2.1.03,7]nonane 5,5-dioxide (8.74 g, purity: 98.6%, 0.045 mol). It should be noted that, yield of the product from 5-norbornene-2-sulfonyl chloride was 52.3%.
[Compound]
Name
Aqueous Solution C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-methylpyridinium 5-bornene-2-sulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
starch
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Identifiers
|
REACTION_CXSMILES
|
C(O)=[O:2].OO.[C:6]12(C)[C:12](C)(C)[CH:9]([CH:10]=[CH:11]1)[CH2:8][CH:7]2[S:15]([O-:18])(=[O:17])=[O:16].CC1C=CC=C[NH+]=1.S([O-])([O-])=O.[Na+].[Na+].C(=O)([O-])O.[Na+]>>[OH:2][CH:10]1[CH:11]2[CH:6]3[CH:7]([CH2:8][CH:9]1[CH2:12]3)[S:15](=[O:18])(=[O:17])[O:16]2 |f:2.3,4.5.6,7.8|
|
Inputs
Step One
[Compound]
|
Name
|
Aqueous Solution C
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
10.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)O
|
Step Three
|
Name
|
|
|
Quantity
|
18.69 g
|
|
Type
|
reactant
|
|
Smiles
|
OO
|
Step Four
|
Name
|
2-methylpyridinium 5-bornene-2-sulfonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C12(C(CC(C=C1)C2(C)C)S(=O)(=O)[O-])C.CC2=[NH+]C=CC=C2
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)([O-])[O-].[Na+].[Na+]
|
Step Six
[Compound]
|
Name
|
starch
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OO
|
Step Eight
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)([O-])=O.[Na+]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
10 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Into a three-necked flask having
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
an inner volume of 300 mL equipped with a stirrer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was charged
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
added dropwise to the reaction system so that the inner temperature of the reaction system
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was maintained in a range of 11 to 15° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After that, the inner temperature was raised up to 50 to 52° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
by heating
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
contained in another dropping funnel
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added dropwise to the reaction system over 3 hours
|
|
Duration
|
3 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After completion of the dropping, the inner temperature of the reaction system was also maintained at around 50° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction liquid
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling down
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction liquid to 15° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
pH of the reaction liquid at 7.0 so that the inner temperature of the reaction system
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was maintained in a range of 17 to 20° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction liquid
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
was extracted with ethyl acetate (100 g) twice
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water (25 g)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under the reduced pressure until the amount of the liquid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Isopropyl ether (21.0 g) was added to the resultant
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated liquid in a heated state at 50° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the mixture was cooled down to 5° C. at a rate of about 10° C./hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to precipitate crystal of the product
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtering the precipitated crystal
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the filtered out crystal
|
WASH
|
Type
|
WASH
|
|
Details
|
was washed with isopropyl ether (6.0 g) at 5° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried at 40° C. for hours under the reduced pressure
|
Outcomes
Product
Details
Reaction Time |
21 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1C2CC3C(S(OC13)(=O)=O)C2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.045 mol | |
| AMOUNT: MASS | 8.74 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
